Cas no 2742652-91-9 (3-Butylspiro[3.3]heptan-1-one)
3-Butylspiro[3.3]heptan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-36596861
- 3-butylspiro[3.3]heptan-1-one
- 2742652-91-9
- 3-Butylspiro[3.3]heptan-1-one
-
- Inchi: 1S/C11H18O/c1-2-3-5-9-8-10(12)11(9)6-4-7-11/h9H,2-8H2,1H3
- InChI Key: MTUULPVDDOYGQT-UHFFFAOYSA-N
- SMILES: O=C1CC(CCCC)C21CCC2
Computed Properties
- Exact Mass: 166.135765193g/mol
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
3-Butylspiro[3.3]heptan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-36596861-0.05g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 0.05g |
$285.0 | 2025-03-18 | |
| Enamine | EN300-36596861-0.1g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 0.1g |
$426.0 | 2025-03-18 | |
| Enamine | EN300-36596861-0.25g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 0.25g |
$607.0 | 2025-03-18 | |
| Enamine | EN300-36596861-0.5g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 0.5g |
$959.0 | 2025-03-18 | |
| Enamine | EN300-36596861-1.0g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 1.0g |
$1229.0 | 2025-03-18 | |
| Enamine | EN300-36596861-2.5g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 2.5g |
$2408.0 | 2025-03-18 | |
| Enamine | EN300-36596861-5.0g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 5.0g |
$3562.0 | 2025-03-18 | |
| Enamine | EN300-36596861-10.0g |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95.0% | 10.0g |
$5283.0 | 2025-03-18 | |
| 1PlusChem | 1P028RTT-50mg |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95% | 50mg |
$402.00 | 2024-05-07 | |
| 1PlusChem | 1P028RTT-100mg |
3-butylspiro[3.3]heptan-1-one |
2742652-91-9 | 95% | 100mg |
$589.00 | 2024-05-07 |
3-Butylspiro[3.3]heptan-1-one Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-Butylspiro[3.3]heptan-1-one
Introduction to 3-Butylspiro[3.3]heptan-1-one (CAS No: 2742652-91-9)
3-Butylspiro[3.3]heptan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2742652-91-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This spirocyclic ketone has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a spiro linkage between two cyclohexane rings, combined with a butyl substituent and a ketone group, contributes to its distinct chemical behavior and reactivity.
The spiro[3.3]heptan-1-one core structure of this molecule imparts a high degree of rigidity and stability, making it a valuable candidate for studying molecular interactions and conformational dynamics. In recent years, advancements in computational chemistry have allowed researchers to model the behavior of such compounds with greater precision, revealing insights into their potential roles in drug design and material science.
One of the most compelling aspects of 3-Butylspiro[3.3]heptan-1-one is its utility as a building block in the synthesis of more complex molecules. Its reactive sites—primarily the ketone group and the butyl side chain—offer multiple avenues for functionalization, enabling chemists to create derivatives with tailored properties. This flexibility has made it a subject of interest in the development of novel pharmaceuticals, fragrances, and specialty chemicals.
Recent studies have begun to explore the pharmacological potential of spirocyclic compounds, including 3-Butylspiro[3.3]heptan-1-one. The spiro linkage itself is known to influence biological activity by affecting molecular shape and electronic distribution. Preliminary research suggests that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. While further investigation is needed to fully elucidate its therapeutic benefits, these findings underscore the importance of exploring such molecules in drug discovery pipelines.
The synthesis of 3-Butylspiro[3.3]heptan-1-one typically involves multi-step organic reactions, often starting from commercially available precursors like cyclohexanone and butyric acid derivatives. The spirocyclic formation is achieved through carefully controlled condensation or cyclization reactions, which require precise conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.
In industrial applications, CAS No 2742652-91-9 has found use as an intermediate in fine chemical manufacturing. Its unique aroma profile, resulting from the combination of the ketone group and the butyl moiety, makes it a candidate for perfumery and flavoring agents. Additionally, its stability under various conditions enhances its suitability for formulation in coatings, adhesives, and other specialty materials where chemical durability is essential.
The growing interest in sustainable chemistry has also influenced research on 3-Butylspiro[3.3]heptan-1-one. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. These initiatives align with broader industry trends toward environmentally responsible production practices.
From a spectroscopic perspective, 2742652-91-9 exhibits characteristic peaks in nuclear magnetic resonance (NMR) spectroscopy that confirm its molecular structure. The spirocyclic system provides distinct chemical shifts for protons and carbons adjacent to the linkage, while the butyl group contributes additional resonances that can be used for structural elucidation. Mass spectrometry further confirms its molecular weight, providing another layer of analytical validation.
Future research directions may focus on exploring new derivatives of spiro[3.3]heptanones, including modifications that enhance bioavailability or target specific biological pathways. The ability to fine-tune molecular properties through structural engineering offers exciting possibilities for developing innovative solutions in medicine and materials science.
In conclusion,CAS No: 2742652-91-9 represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for both academic research and industrial development. As our understanding of its properties grows,3-butylspiro[3.3]heptanone is poised to play an increasingly important role in shaping the future of chemistry and related fields.
2742652-91-9 (3-Butylspiro[3.3]heptan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)